Cas no 1379526-94-9 (5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid)

• Product Name: 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid
• CAS No: 1379526-94-9
• MF: C₁₁H₄F₆N₂O₂
• MW: 310.152083396912
• MDL: MFCD22373654
• CID: 4595353
• Update Time: 2025-05-24

5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid
• 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid

• MDL： MFCD22373654
• Inchi： 1S/C11H4F6N2O2/c12-10(13,14)5-3-7(11(15,16)17)19-8-4(5)1-2-6(18-8)9(20)21/h1-3H,(H,20,21)
• InChI Key： DRAUWGYAQKRJFV-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C(F)(F)F)C=C(C(F)(F)F)N=2)C=CC=1C(O)=O

5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid Security Information

• Storage Condition：(BD603431)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid

5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid: A Comprehensive Overview

The compound 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid, with the CAS number 1379526-94-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the naphthyridine family, which is a class of heterocyclic aromatic compounds known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a naphthyridine ring system with two trifluoromethyl groups at positions 5 and 7 and a carboxylic acid group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid in the development of novel pharmaceutical agents. The trifluoromethyl groups are known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates. Additionally, the carboxylic acid group provides an opportunity for further functionalization through esterification or amidation reactions. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

The synthesis of 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of an appropriate naphthyridine derivative. The introduction of trifluoromethyl groups at positions 5 and 7 is often achieved through electrophilic substitution reactions or through post-synthetic modifications. The carboxylic acid group is introduced either during the initial synthesis or through subsequent oxidation reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

From a structural standpoint, the molecule exhibits a rigid planar geometry due to the aromatic nature of the naphthyridine ring system. This rigidity is advantageous in drug design as it can lead to favorable interactions with biological targets such as enzymes or receptors. The trifluoromethyl groups also contribute to electronic tuning, allowing for modulation of the molecule's reactivity and selectivity in various chemical reactions.

In terms of applications, 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid has been explored as a component in agrochemicals due to its potential pesticidal activity. Its ability to inhibit key enzymes involved in pest metabolism makes it a promising candidate for developing eco-friendly pesticides. Furthermore, its role as an intermediate in pharmaceutical synthesis has been validated by several recent publications that detail its use in constructing complex molecular architectures.

Looking ahead, ongoing research into this compound focuses on expanding its utility across diverse chemical domains. For instance, chemists are investigating its potential as a ligand in metalloorganic frameworks (MOFs) and other coordination polymers. These materials hold promise for applications in gas storage, catalysis, and sensing technologies. Additionally, efforts are underway to optimize its properties for use in organic electronics, where its aromaticity and functional substituents could contribute to advanced semiconductor materials.

In conclusion, 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.